4-{[(4-fluorophenyl)carbonyl]amino}-1-methyl-1H-pyrazole-3-carboxamide

• Molecular Formula: C12H11FN4O2
• Molecular Weight: 262.24 g/mol
• IUPAC Name: 4-[(4-fluorobenzoyl)amino]-1-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C12H11FN4O2/c1-17-6-9(10(16-17)11(14)18)15-12(19)7-2-4-8(13)5-3-7/h2-6H,1H3,(H2,14,18)(H,15,19)
• InChI Key: CFTCPVSLTDMJOM-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)C(=O)N)NC(=O)C2=CC=C(C=C2)F

Description

4-[(4-Fluorobenzoyl)amino]-1-methyl-1H-pyrazole-3-carboxamide is a synthetic organic compound that belongs to the class of pyrazole derivatives This compound is characterized by the presence of a fluorobenzoyl group, an amino group, and a carboxamide group attached to a pyrazole ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(4-Fluorobenzoyl)amino]-1-methyl-1H-pyrazole-3-carboxamide typically involves multiple steps, starting from commercially available precursors. One common synthetic route includes the following steps:

Formation of 4-Fluorobenzoyl Chloride: This is achieved by reacting 4-fluorobenzoic acid with thionyl chloride (SOCl₂) under reflux conditions.

Acylation Reaction: The 4-fluorobenzoyl chloride is then reacted with 1-methyl-1H-pyrazole-3-carboxamide in the presence of a base such as triethylamine (TEA) to form the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of automated reactors and continuous flow systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

4-[(4-Fluorobenzoyl)amino]-1-methyl-1H-pyrazole-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate (KMnO₄) or hydrogen peroxide (H₂O₂).

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄).

Substitution: Nucleophilic substitution reactions can occur at the fluorobenzoyl group, where the fluorine atom can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: KMnO₄ in acidic or basic medium, H₂O₂ in the presence of a catalyst.

Reduction: LiAlH₄ in dry ether, NaBH₄ in methanol or ethanol.

Substitution: Nucleophiles such as amines, thiols, or alkoxides in the presence of a suitable solvent.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted benzoyl derivatives.

Scientific Research Applications

4-[(4-Fluorobenzoyl)amino]-1-methyl-1H-pyrazole-3-carboxamide has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions and protein functions.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-[(4-Fluorobenzoyl)amino]-1-methyl-1H-pyrazole-3-carboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The fluorobenzoyl group can enhance the compound’s binding affinity to these targets, leading to modulation of biological pathways. The exact pathways and targets may vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

4-Fluorobenzoic Acid: A precursor in the synthesis of 4-[(4-Fluorobenzoyl)amino]-1-methyl-1H-pyrazole-3-carboxamide.

4-Fluorobenzylamine: Another fluorinated benzoyl derivative with different functional groups.

4-Fluorobenzoyl Chloride: An intermediate used in the synthesis of various fluorinated compounds.

Uniqueness

4-[(4-Fluorobenzoyl)amino]-1-methyl-1H-pyrazole-3-carboxamide is unique due to its specific combination of functional groups and its potential applications in diverse fields. Its fluorobenzoyl group imparts distinct chemical properties, such as increased stability and reactivity, making it a valuable compound for research and industrial applications.